![molecular formula C23H26N2O4 B2926716 N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(p-tolyloxy)acetamide CAS No. 921794-70-9](/img/structure/B2926716.png)
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(p-tolyloxy)acetamide
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Description
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of complex organic compounds, including those with oxazepine cores, is a critical area of research, as these molecules often serve as key intermediates or final products with potential therapeutic applications. Studies have shown various synthetic routes to construct oxazepine derivatives and related heterocycles, highlighting the versatility and reactivity of these compounds. For instance, the Claisen—Eschenmoser reaction has been utilized for synthesizing hydroxymethylbenzofurans and -indoles, demonstrating the flexibility of this approach in generating complex structures (Mukhanova et al., 2007). Moreover, the development of novel coumarins through different synthetic routes, complemented by quantum chemical studies, underscores the ongoing interest in expanding the chemical space of heterocyclic compounds with potential biological activities (Al-Amiery et al., 2016).
Potential Therapeutic Applications
The exploration of new compounds for therapeutic applications is a significant focus of chemical research. For example, the synthesis of novel benzodiazepine derivatives with anxiolytic and anti-nociceptive effects showcases the potential of such compounds in treating anxiety and pain (Singh et al., 2010). Similarly, the development of Co(II) and Cu(II) coordination complexes from pyrazole-acetamide derivatives, and their subsequent evaluation for antioxidant activity, illustrates the broad applicability of these compounds in addressing oxidative stress-related conditions (Chkirate et al., 2019).
Advanced Materials and Catalysis
The unique properties of oxazepine derivatives also find applications in the development of advanced materials and as catalysts in various chemical reactions. The study of silylation of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes, resulting in heterocycles with potential applications in materials science and catalysis, is a testament to the versatility of these compounds (Lazareva et al., 2017).
Properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2-(4-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O4/c1-5-12-25-19-11-8-17(13-20(19)29-15-23(3,4)22(25)27)24-21(26)14-28-18-9-6-16(2)7-10-18/h5-11,13H,1,12,14-15H2,2-4H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODEBDTMJTXGFCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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